2-(2-Cyclohexylethoxy)-5-methylaniline
Overview
Description
2-(2-Cyclohexylethoxy)-5-methylaniline (2CE5MA) is an organic compound with a wide range of applications in the field of chemistry. It is a cyclic amine with a secondary amine group and is used in the synthesis of a variety of organic compounds. 2CE5MA is also used in the pharmaceutical and agrochemical industries, as well as in the production of dyes, plastics, and other materials.
Scientific Research Applications
2-(2-Cyclohexylethoxy)-5-methylaniline is used in a variety of scientific research applications. It is used as a catalyst in organic synthesis, as a reagent in the preparation of heterocyclic compounds, and as a substrate for the preparation of chiral compounds. It is also used in the preparation of polymers, as well as in the synthesis of drugs and agrochemicals.
Mechanism of Action
2-(2-Cyclohexylethoxy)-5-methylaniline is a secondary amine, which means that it can act as a base in the presence of an acid. This allows it to act as a catalyst in the synthesis of a variety of organic compounds. Additionally, 2-(2-Cyclohexylethoxy)-5-methylaniline is an electron-rich species, which allows it to act as an electron-donating species in the synthesis of chiral compounds.
Biochemical and Physiological Effects
2-(2-Cyclohexylethoxy)-5-methylaniline has a wide range of biochemical and physiological effects. It is an antioxidant, which means that it can help protect cells from damage caused by free radicals. Additionally, it can help reduce inflammation, improve blood flow, and reduce blood pressure. It is also known to have a positive effect on the immune system and can help protect against certain types of cancer.
Advantages and Limitations for Lab Experiments
2-(2-Cyclohexylethoxy)-5-methylaniline has several advantages for use in laboratory experiments. It is a relatively inexpensive compound and is readily available. Additionally, it is a relatively stable compound, which means it can be stored for long periods of time without degradation. However, it is also important to note that 2-(2-Cyclohexylethoxy)-5-methylaniline is a toxic compound and should be handled with care.
Future Directions
2-(2-Cyclohexylethoxy)-5-methylaniline has a wide range of potential applications in the field of chemistry. Further research could focus on the use of 2-(2-Cyclohexylethoxy)-5-methylaniline as a reagent in the synthesis of other organic compounds, as well as its use in the synthesis of drugs and agrochemicals. Additionally, further research could focus on the biochemical and physiological effects of 2-(2-Cyclohexylethoxy)-5-methylaniline, as well as its potential use in the treatment of various diseases. Finally, further research could focus on the development of new methods for the synthesis of 2-(2-Cyclohexylethoxy)-5-methylaniline.
properties
IUPAC Name |
2-(2-cyclohexylethoxy)-5-methylaniline |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H23NO/c1-12-7-8-15(14(16)11-12)17-10-9-13-5-3-2-4-6-13/h7-8,11,13H,2-6,9-10,16H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UUIOBWOOTCRSFJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)OCCC2CCCCC2)N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H23NO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
233.35 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(2-Cyclohexylethoxy)-5-methylaniline | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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